Cas no 644985-85-3 (Butanoicacid, 2-(3,4-dihydroxyphenyl)ethyl ester)

• Product Name: Butanoicacid, 2-(3,4-dihydroxyphenyl)ethyl ester
• CAS No: 644985-85-3
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 500287
• PubChem ID: 12184036
• Update Time: 2025-04-19

Butanoicacid, 2-(3,4-dihydroxyphenyl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoicacid, 2-(3,4-dihydroxyphenyl)ethyl ester
• Butanoic acid, 2-(3,4-dihydroxyphenyl)ethyl ester (9CI)
• 2-(3,4-dihydroxyphenyl)ethyl butanoate
• 644985-85-3
• CHEMBL1950046
• Hydroxytyrosol Butanoate
• SCHEMBL17299395
• DTXSID90479529
• 2-(3,4-Dihydroxyphenyl)ethyl butyrate

• Inchi： 1S/C12H16O4/c1-2-3-12(15)16-7-6-9-4-5-10(13)11(14)8-9/h4-5,8,13-14H,2-3,6-7H2,1H3
• InChI Key： FWSMIAYDVSAALB-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)CCC1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų